Cas no 936481-95-7 (4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride)

• Product Name: 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride
• CAS No: 936481-95-7
• MF: C₁₀H₁₉ClN₂
• MW: 202.724261522293
• MDL: MFCD28973564
• CID: 5458532
• PubChem ID: 121294279
• Update Time: 2025-07-14

4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride
• 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride

• MDL： MFCD28973564
• Inchi： 1S/C10H18N2.ClH/c1-9(2)7-10(8-11)3-5-12-6-4-10;/h9,12H,3-7H2,1-2H3;1H
• InChI Key： JKCJDINVRCITOC-UHFFFAOYSA-N
• SMILES： C(C1(CCNCC1)C#N)C(C)C.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride

Introduction to 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride (CAS No. 936481-95-7)

4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride, with the CAS number 936481-95-7, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and utility in drug development. The presence of a nitrile group and a hydrochloride salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The structure of 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride consists of a piperidine ring substituted with a 2-methylpropyl group at the 4-position and a nitrile group at the same position, further modified by a hydrochloride salt. This specific arrangement imparts unique chemical properties that make it suitable for various applications in medicinal chemistry. The nitrile group, in particular, is known for its ability to participate in nucleophilic addition reactions, which is crucial for constructing more complex molecular frameworks.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their potential as pharmacological agents. Studies have shown that compounds containing the piperidine scaffold exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The< strong>4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride compound has been explored in several research studies as a precursor for more sophisticated molecules designed to interact with biological targets.

One of the most compelling aspects of 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride is its role as a building block in the synthesis of biologically active compounds. Researchers have utilized this intermediate to develop new drugs that target various diseases. For instance, its structural motif has been incorporated into molecules designed to inhibit enzymes involved in cancer progression. The< strong>nitrile group serves as a versatile handle for further functionalization, allowing chemists to tailor the properties of the resulting compounds to specific therapeutic needs.

The hydrochloride salt form of this compound enhances its stability and bioavailability, making it an attractive candidate for further development. In pharmaceutical research, the salt form is often preferred because it improves solubility in aqueous solutions, which is essential for formulation into injectable or oral medications. This property has been particularly useful in preclinical studies where drug delivery systems need to be optimized for efficient absorption and distribution.

Recent advancements in computational chemistry have also contributed to the understanding of how 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride interacts with biological targets. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates based on their structural features. These studies have highlighted the importance of optimizing the substitution pattern on the piperidine ring to enhance binding interactions with proteins and enzymes.

The synthesis of 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride involves multi-step organic reactions that require careful control of reaction conditions. The introduction of the nitrile group typically involves cyanation reactions, while the substitution of the 2-methylpropyl group can be achieved through alkylation or other coupling strategies. The final step involves converting the free base into its hydrochloride salt, which is often done by treating the base with hydrochloric acid or another appropriate acid.

In conclusion, 4-(2-methylpropyl)piperidine-4-carbonitrile hydrochloride (CAS No. 936481-95-7) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research into this compound and its derivatives continues to contribute to advancements in drug discovery and development.